Chiral induction in substrate-supported self-assembled molecular networks under nanoconfinement conditions

Nanoscale Advances Pub Date: 2024-01-11 DOI: 10.1039/D3NA00894K

Abstract

Self-assembly on surfaces often produces chiral networks, even when starting from achiral building blocks. However, when achiral molecules are used to produce chiral networks, two possible enantiomorphs are created with equal probability, rendering therefore the overall surface achiral. This outcome can be changed by finding a way to promote the preferential formation of one of the two enantiomorphs. In this regard, the creation of nanoconfined space, which has been called molecular corral, having a chosen orientation with respect to the substrate symmetry has been demonstrated to be a valid way to obtain the preferential self-assembly of a network having a determined chirality. In this study we aim to further expand the understanding of the principles of such mechanism, in particular by looking at unexplored parameters that could have a role in the production of the observed bias. In this way a deeper comprehension of the mechanisms at the base of the chiral self-assembly could be obtained.

Graphical abstract: Chiral induction in substrate-supported self-assembled molecular networks under nanoconfinement conditions
Chiral induction in substrate-supported self-assembled molecular networks under nanoconfinement conditions
Recommended Literature
Nanoscale Advances
Journal Nameļ¼šNanoscale Advances
Research Products